para-Hydroxy Atorvastatin CalciuM Salt

• IUPAC Name: calcium;(3R,5R)-7-[2-(4-fluorophenyl)-4-[(4-hydroxyphenyl)carbamoyl]-3-phenyl-5-propan-2-ylpyrrol-1-yl]-3,5-dihydroxyheptanoate
• InChI: InChI=1S/2C33H35FN2O6.Ca/c2*1-20(2)31-30(33(42)35-24-12-14-25(37)15-13-24)29(21-6-4-3-5-7-21)32(22-8-10-23(34)11-9-22)36(31)17-16-26(38)18-27(39)19-28(40)41;/h2*3-15,20,26-27,37-39H,16-19H2,1-2H3,(H,35,42)(H,40,41);/q;;+2/p-2/t2*26-,27-;/m11./s1
• InChI Key: PYIWEMFVBXVPDU-MNSAWQCASA-L
• Canonical SMILES: CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)O.CC(C)C1=C(C(=C(N1CCC(CC(CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)O.[Ca+2]
• Isomeric SMILES: CC(C)C1=C(C(=C(N1CC[C@H](C[C@H](CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)O.CC(C)C1=C(C(=C(N1CC[C@H](C[C@H](CC(=O)[O-])O)O)C2=CC=C(C=C2)F)C3=CC=CC=C3)C(=O)NC4=CC=C(C=C4)O.[Ca+2]
• Molecular Formula: C66H68CaF2N4O12
• Molecular Weight: 1187.3 g/mol
• CAS RN: 265989-44-4

Description

Para-Hydroxy Atorvastatin Calcium Salt is a calcium salt form of para-Hydroxy Atorvastatin, a drug primarily used to treat high cholesterol and triglyceride levels in the blood. It is a potent and selective competitive inhibitor of HMG-CoA reductase, an enzyme involved in cholesterol synthesis.

Synthesis Analysis

An improved kilogram-scale synthesis of atorvastatin calcium salt has been developed that affords >99.5% product purities. Key improvements include isolating the pure product of the ketal deprotection step as a crystalline solid, and using a convenient ethyl acetate extraction procedure to isolate the pure atorvastatin calcium at the ester hydrolysis and counter-ion exchange step.

Molecular Structure Analysis

The molecular formula of para-Hydroxy Atorvastatin Calcium Salt is C33H34FN2O6 • 1/2Ca. The molecular weight is 1189.3564064.

Chemical Reactions Analysis

Atorvastatin is metabolized by the cytochrome P450 (CYP) isoform CYP3A4 to form 4-hydroxy atorvastatin. The conversion of an advanced ketal ester intermediate to atorvastatin calcium is hampered by several process issues, particularly at the final stage where the hemi-calcium salt is obtained.

Physical And Chemical Properties Analysis

Para-Hydroxy Atorvastatin Calcium Salt is a crystalline solid. It is soluble in DMF at 25 mg/ml, in DMF:PBS (pH 7.2) (1:9) at 0.1 mg/ml, in DMSO at 15 mg/ml, and in Ethanol at 0.5 mg/ml.

Scientific Research Applications

Cardiovascular Disease Prevention

Atorvastatin, when metabolized to para-hydroxy Atorvastatin, exerts its cholesterol-lowering effects by inhibiting HMG-CoA reductase. This reduction in cholesterol synthesis helps prevent cardiovascular diseases, including heart attacks and strokes. .

Pharmacokinetic Modeling

Para-hydroxy Atorvastatin is a valuable substrate for pharmacokinetic studies. Researchers use it to develop physiologically based pharmacokinetic (PBPK) models. These models help predict drug behavior in different populations, considering factors like metabolism, transporters, and solubility. .

Drug-Drug Interactions

Para-hydroxy Atorvastatin is metabolized by the cytochrome P450 (CYP) isoform CYP3A4. Its interactions with other drugs that also utilize this pathway can impact its pharmacokinetics. .

Bioavailability Enhancement

Studies explore strategies to enhance the bioavailability of para-hydroxy Atorvastatin. Formulation approaches, such as lipid-based formulations or nanoparticles, aim to improve its solubility and absorption. .

Active Metabolite Assessment

Para-hydroxy Atorvastatin is an active metabolite of atorvastatin. Researchers investigate its contribution to the overall therapeutic effect. .

Analytical Method Development

Researchers develop sensitive and specific analytical methods to quantify para-hydroxy Atorvastatin in biological samples (e.g., plasma). .

Mechanism of Action

Target of Action

The primary target of para-Hydroxy Atorvastatin Calcium Salt, like other statins, is the enzyme hydroxymethylglutaryl-coenzyme A (HMG-CoA) Reductase . This enzyme plays a crucial role in the endogenous production of cholesterol in the liver .

Mode of Action

Para-Hydroxy Atorvastatin Calcium Salt acts as a competitive inhibitor of HMG-CoA reductase . By inhibiting this enzyme, it prevents the conversion of HMG-CoA to mevalonate, an early and rate-limiting step in cholesterol biosynthesis . This results in decreased hepatic cholesterol production .

Biochemical Pathways

The inhibition of HMG-CoA reductase leads to a decrease in the production of several compounds involved in lipid metabolism and transport, including cholesterol, low-density lipoprotein (LDL), and very-low-density lipoprotein (VLDL) . This ultimately leads to a reduction in the levels of these lipoproteins in the blood .

Pharmacokinetics

The pharmacokinetic properties of para-Hydroxy Atorvastatin Calcium Salt involve complex processes. It is metabolized by the cytochrome P450 (CYP) isoform CYP3A4 . The active metabolites, ortho-hydroxy atorvastatin (2OH-ATS) and para-hydroxy atorvastatin (4OH-ATS), are equipotent to the parent compound and are responsible for 70% of the HMG-CoA reductase inhibitory activity of Atorvastatin .

Safety and Hazards

Users are advised to avoid dust formation, breathing mist, gas or vapours, and contacting with skin and eye. Personal protective equipment should be used, including chemical impermeable gloves.

Future Directions

In the last decade, numerous bioanalytical procedures have been developed for the quantification of atorvastatin in different biological samples using liquid chromatographic techniques. Advancement in technology has developed several new and advanced sample preparation approaches like dispersive liquid-liquid extraction, microextraction by packed sorbent, which have high recovery rates than conventional procedures. This may be consulted as an informative tool to support the optimization of new bioanalytical methods for the quantification of atorvastatin.